2-(4-ethylphenoxy)-N-(3-fluoro-4-methylphenyl)acetamide

• IUPAC Name: 2-(4-ethylphenoxy)-N-(3-fluoro-4-methylphenyl)acetamide
• InChI: InChI=1S/C17H18FNO2/c1-3-13-5-8-15(9-6-13)21-11-17(20)19-14-7-4-12(2)16(18)10-14/h4-10H,3,11H2,1-2H3,(H,19,20)
• InChI Key: SQWHDFVLEOUBTD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC(=O)NC2=CC(=C(C=C2)C)F
• Molecular Formula: C17H18FNO2
• Molecular Weight: 287.33 g/mol

Description

2-(4-ethylphenoxy)-N-(3-fluoro-4-methylphenyl)acetamide, also known as EFMA, is a chemical compound that has gained attention in scientific research due to its potential use as a drug for various medical conditions. EFMA is a member of the acetamide class of compounds and is synthesized through a multi-step process.

Mechanism of Action

The mechanism of action for 2-(4-ethylphenoxy)-N-(3-fluoro-4-methylphenyl)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. This compound has also been shown to inhibit the activity of phosphodiesterase-4 (PDE4), an enzyme involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. This compound has been shown to reduce the production of inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). This compound has also been shown to reduce the production of prostaglandins, which are involved in inflammation and pain. Additionally, this compound has been shown to increase the production of cAMP, a signaling molecule involved in a variety of cellular processes.

Advantages and Limitations for Lab Experiments

2-(4-ethylphenoxy)-N-(3-fluoro-4-methylphenyl)acetamide has several advantages and limitations for lab experiments. One advantage is that this compound is relatively easy to synthesize and purify, allowing for large-scale production. Additionally, this compound has been shown to have low toxicity and is well-tolerated in animal models. However, one limitation is that this compound has limited solubility in water, which can make it difficult to administer in certain experiments. Additionally, this compound has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for 2-(4-ethylphenoxy)-N-(3-fluoro-4-methylphenyl)acetamide research. One direction is to further investigate its potential as a drug for cancer, inflammation, and pain. This could involve studying its effects in different animal models and in clinical trials. Another direction is to investigate its mechanism of action in more detail, which could help identify new targets for drug development. Additionally, future research could focus on developing new synthesis methods for this compound that improve yield and purity. Finally, future research could investigate the use of this compound in combination with other drugs, which could enhance its therapeutic potential.

Synthesis Methods

2-(4-ethylphenoxy)-N-(3-fluoro-4-methylphenyl)acetamide is synthesized through a multi-step process that involves the reaction of 4-ethylphenol with 3-fluoro-4-methylbenzoyl chloride to form 4-ethylphenoxy-3-fluoro-4-methylbenzamide. This compound is then reacted with acetic anhydride to form this compound. The synthesis method for this compound has been optimized and improved over time to increase yield and purity.

Scientific Research Applications

2-(4-ethylphenoxy)-N-(3-fluoro-4-methylphenyl)acetamide has been studied for its potential use as a drug for various medical conditions, including cancer, inflammation, and pain. This compound has been shown to have anti-cancer properties, inhibiting the growth of cancer cells in vitro and in vivo. This compound has also been shown to have anti-inflammatory properties, reducing inflammation in animal models of arthritis. Additionally, this compound has been shown to have analgesic properties, reducing pain in animal models of neuropathic pain.